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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the binding affinity and kinetics of

XB002, an antibody-drug conjugate (ADC) targeting Tissue Factor (TF). Due to the lack of

publicly available information on a compound designated "ABT-002," this document focuses on

XB002 as a representative example of a therapeutic antibody with well-characterized binding

properties.

Executive Summary
XB002 is an antibody-drug conjugate that demonstrates high-affinity binding to its target,

Tissue Factor (TF). The parental monoclonal antibody, 25A3, has been shown to bind to both

human and cynomolgus monkey TF with nanomolar affinity. This high affinity is crucial for the

selective delivery of its cytotoxic payload to TF-expressing tumor cells. This guide details the

quantitative binding characteristics of XB002's antibody component and the experimental

methodologies used for their determination.
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The binding affinity of the anti-TF monoclonal antibody component of XB002 (clone 25A3) has

been determined using surface plasmon resonance (SPR). The key binding parameters are

summarized in the table below.

Target Species KD (nmol/L)
Standard Deviation
(nmol/L)

Human TF 0.86 0.03

Cynomolgus Monkey TF 0.65 0.02

Table 1: Equilibrium Dissociation Constants (KD) for 25A3 Binding to Tissue Factor.[1]

Experimental Protocols
The following sections describe the methodologies employed to characterize the binding of the

anti-TF antibody component of XB002.

Surface Plasmon Resonance (SPR) for Binding Kinetics
The binding kinetics and affinity of the 25A3 antibody to human and cynomolgus monkey TF

were determined using a Biacore X100 instrument.[1]

3.1.1 Immobilization of the Ligand

An anti-human IgG (Fc) antibody was immobilized on a CM5 sensor chip using a standard

amine coupling kit.[1] This allows for the capture of the 25A3 antibody.

3.1.2 Kinetic Analysis

The 25A3 antibody was captured on the sensor chip surface via the immobilized anti-human

IgG (Fc).

A five-point titration of the extracellular domain of either human or cynomolgus monkey TF

was injected in triplicate over the captured antibody.

The association and dissociation phases were monitored in real-time.
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The kinetic data were analyzed and fitted globally using a 1:1 Langmuir binding model to

determine the equilibrium dissociation constant (KD).[1]

Cell-Based Antibody Binding Assays using FACS
Flow cytometry was used to assess the binding of the 25A3 antibody to cells expressing TF on

their surface.

Human HCT-116, A431, and rhesus monkey RF/6A cells (approximately 1.2 x 105) were

used.

Cells were incubated for 2 hours on ice with a 12-point 1:3 dilution series of the 25A3

antibody, starting at a concentration of 100 or 250 nmol/L.

After two washes, the cells were incubated for 30 minutes on ice with a PE-conjugated

F(ab')2 fragment of goat anti-human IgG, Fc-gamma fragment specific antibody.

Following two additional washes, dead cells were stained with TO-PRO-3 Iodide.

Samples were analyzed on a CytoFLEX flow cytometer to quantify the binding of 25A3 to the

cell surface.[1]
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Caption: Tissue Factor (TF) Signaling Pathway.
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Biacore Experimental Workflow for XB002 (25A3) Kinetic Analysis
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Caption: Biacore Experimental Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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